Cas no 21013-47-8 (1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-)

1-Naphthalenesulfonicacid, 6-amino-4-hydroxy- structure
21013-47-8 structure
Product Name:1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-
CAS No:21013-47-8
MF:C10H9NO4S
MW:239.247761487961
CID:289771
PubChem ID:288034
Update Time:2025-04-19

1-Naphthalenesulfonicacid, 6-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-
    • 6-amino-4-hydroxynaphthalene-1-sulfonic acid
    • 1-hydroxy-7-aminonaphthalene-4-sulphonic acid
    • 4-hydroxy-6-aminonaphthalene-1-sulphonic acid
    • 6-amino-4-hydroxy-1-naphthalenesulphonic acid
    • 6-Amino-4-hydroxy-1-naphthalinsulfonsaeure
    • AC1L68O4
    • AC1Q6WUY
    • AG-J-12329
    • AR-1H0892
    • CTK1A7584
    • NSC148332
    • NSC-148332
    • DTXSID60302077
    • 21013-47-8
    • SCHEMBL2688439
    • Inchi: 1S/C10H9NO4S/c11-6-1-2-7-8(5-6)9(12)3-4-10(7)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
    • InChI Key: NWGAZJKRHMBSCV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C2C=C(C=CC2=1)N)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 239.02527
  • Monoisotopic Mass: 239.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.627
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.748
  • PSA: 100.62
  • LogP: 3.03630
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